N-(3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-2-methylpropanamide
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Overview
Description
N-(3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-2-methylpropanamide, commonly known as MPAPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MPAPA is a member of the amide class of compounds and has been shown to possess a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of MPAPA is not fully understood. However, it has been suggested that MPAPA may act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, MPAPA has been shown to possess anti-inflammatory properties, which may be due to its ability to inhibit the activity of certain inflammatory mediators.
Biochemical and Physiological Effects:
MPAPA has been shown to possess a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, MPAPA has been shown to possess antioxidant properties, which may be due to its ability to scavenge free radicals. Additionally, MPAPA has been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using MPAPA in lab experiments is its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MPAPA has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. However, one of the limitations of using MPAPA in lab experiments is its relatively low solubility, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on MPAPA. One potential direction is the development of new cancer therapies based on the anti-cancer properties of MPAPA. Additionally, further research is needed to fully understand the mechanism of action of MPAPA and its potential applications in the treatment of inflammatory diseases and neurodegenerative diseases. Finally, further research is needed to optimize the synthesis method of MPAPA and improve its solubility for use in lab experiments.
Synthesis Methods
The synthesis of MPAPA involves the reaction of 2-methoxyphenol with acetyl chloride to form 2-acetoxyphenol, which is then reacted with 3-aminobenzoic acid to form 3-{[(2-acetoxyphenoxy)acetyl]amino}benzoic acid. This compound is then reacted with 2-methylpropanoyl chloride to form MPAPA.
Scientific Research Applications
MPAPA has been shown to possess a range of potential applications in biomedical research. One of the primary applications of MPAPA is in the study of cancer. MPAPA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. Additionally, MPAPA has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
Product Name |
N-(3-{[(2-methoxyphenoxy)acetyl]amino}phenyl)-2-methylpropanamide |
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Molecular Formula |
C19H22N2O4 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
N-[3-[[2-(2-methoxyphenoxy)acetyl]amino]phenyl]-2-methylpropanamide |
InChI |
InChI=1S/C19H22N2O4/c1-13(2)19(23)21-15-8-6-7-14(11-15)20-18(22)12-25-17-10-5-4-9-16(17)24-3/h4-11,13H,12H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
YTMQKZJDMRUWPK-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2OC |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2OC |
Origin of Product |
United States |
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